Cas no 2097997-21-0 (6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine)
6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
- 2-methyl-6-(phenylmethoxymethyl)pyrimidin-4-amine
- 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine
-
- Inchi: 1S/C13H15N3O/c1-10-15-12(7-13(14)16-10)9-17-8-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H2,14,15,16)
- InChI Key: DHZNSYCRLWUMQY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC1C=C(N)N=C(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 219
- XLogP3: 1.4
- Topological Polar Surface Area: 61
6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B275041-100mg |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B275041-500mg |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 500mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B275041-1g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 1g |
$ 570.00 | 2022-06-07 | ||
| Life Chemicals | F1967-6953-0.25g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-6953-0.5g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-6953-1g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-6953-2.5g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-6953-5g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-6953-10g |
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine |
2097997-21-0 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine
Introduction to 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine (CAS No. 2097997-21-0)
6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2097997-21-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyrimidine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound features a pyrimidine core substituted with a benzyloxy-methyl group at the 6-position and a methyl group at the 2-position, along with an amine functionality at the 4-position. Such structural motifs are often exploited in drug design due to their ability to interact with biological targets through hydrogen bonding and hydrophobic effects.
The benzyloxy-methyl moiety is particularly noteworthy as it introduces a flexible alkyl ether linkage, which can modulate the pharmacokinetic properties of attached molecules. This feature is highly valuable in medicinal chemistry, where pharmacokinetic optimization is critical for drug efficacy and safety. The presence of the amine group further enhances the compound's reactivity, making it a useful intermediate in synthesizing more complex molecules. Pyrimidine derivatives, in general, are well-documented for their biological activity, with many serving as key scaffolds in antiviral, anticancer, and antimicrobial agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The structural framework of 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine makes it a promising candidate for designing PPI modulators. Specifically, the pyrimidine ring can mimic natural substrates or bind to pockets within target proteins, while the benzyloxy-methyl and amine groups provide opportunities for further derivatization to enhance binding affinity and selectivity. For instance, studies have shown that pyrimidine-based inhibitors can effectively disrupt interactions involving transcription factors and kinases, which are often implicated in cancer and inflammatory diseases.
One of the most compelling aspects of this compound is its potential application in kinase inhibition. Kinases are enzymes that phosphorylate other proteins, thereby regulating numerous cellular processes. Dysregulation of kinase activity is associated with numerous diseases, most notably cancer. The pyrimidine core of 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine can be designed to fit into the ATP-binding pockets of kinases, while the benzyloxy-methyl group can serve as a hinge-binding element—a common strategy in kinase inhibitor design. Recent advances in structure-based drug design have highlighted the importance of such hinge-binding moieties in improving inhibitor potency and selectivity.
Furthermore, the amine group at the 4-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or linkers that can enhance target engagement or improve pharmacokinetic profiles. For example, coupling this compound with other bioactive molecules through click chemistry or other convergent strategies could yield novel hybrid compounds with enhanced therapeutic potential. Such approaches are particularly relevant in current drug discovery efforts, where multitargeting strategies are gaining traction as a means to achieve synergistic therapeutic effects.
The synthesis of 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine also presents interesting challenges and opportunities from a synthetic chemistry perspective. The pyrimidine ring can be constructed via various cyclization reactions, such as Biginelli-like condensations or condensation of urea derivatives with β-ketoesters. The introduction of the benzyloxy-methyl group typically involves nucleophilic substitution reactions or etherification protocols, while protecting group strategies may be employed to safeguard sensitive functionalities during synthesis. Advances in transition-metal-catalyzed cross-coupling reactions have also facilitated more efficient routes to complex pyrimidine derivatives, enabling access to structurally diverse libraries for high-throughput screening.
In conclusion,6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine (CAS No. 2097997-21-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing inhibitors targeting protein-protein interactions and kinases—key players in numerous disease pathways. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,benzyloxy-methyl)-substituted pyrimidines like this one are likely to play an increasingly important role in drug discovery and development.
2097997-21-0 (6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)